Cas no 10017-66-0 (5-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione)

• Product Name: 5-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione
• CAS No: 10017-66-0
• MF: C₉H₁₂N₂O₆
• MW: 244.201382637024
• CID: 142305
• Update Time: 2024-02-28

5-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-a-D-ribofuranosyl-
• PSEUDOURIDINE NATURAL B ISOMER*FROM WHEAT BRAN
• α-pseudouridine
• Pseudouridine B
• 5-[(2R,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-pyrimidine-2,4-dione

• Inchi： 1S/C9H12N2O6/c12-2-4-5(13)6(14)7(17-4)3-1-10-9(16)11-8(3)15/h1,4-7,12-14H,2H2,(H2,10,11,15,16)/t4-,5-,6-,7-/m1/s1
• InChI Key： PTJWIQPHWPFNBW-DBRKOABJSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@H]1C1=CNC(NC1=O)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Topological Polar Surface Area: 128

Experimental Properties

• PSA: 135.64000
• LogP: -2.78280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues